Cas no 2680538-94-5 (6-(tert-butoxy)-3-azabicyclo3.2.0heptane)

• Product Name: 6-(tert-butoxy)-3-azabicyclo3.2.0heptane
• CAS No: 2680538-94-5
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD34186196
• CID: 5619834
• PubChem ID: 165941839
• Update Time: 2025-10-28

6-(tert-butoxy)-3-azabicyclo3.2.0heptane Chemical and Physical Properties

Names and Identifiers

• 2680538-94-5
• EN300-28316402
• 6-(tert-butoxy)-3-azabicyclo[3.2.0]heptane
• 6-(tert-butoxy)-3-azabicyclo3.2.0heptane

• MDL： MFCD34186196
• Inchi： 1S/C10H19NO/c1-10(2,3)12-9-4-7-5-11-6-8(7)9/h7-9,11H,4-6H2,1-3H3
• InChI Key： BHRYIMMUYVPCFE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C1CC2CNCC21

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 6-(tert-butoxy)-3-azabicyclo3.2.0heptane

Introduction to 6-(tert-butoxy)-3-azabicyclo[3.2.0]heptane (CAS No: 2680538-94-5)

6-(tert-butoxy)-3-azabicyclo[3.2.0]heptane, identified by its Chemical Abstracts Service (CAS) number 2680538-94-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This bicyclic azaheterocycle features a unique structural motif that has garnered attention for its potential applications in drug discovery and molecular recognition studies. The presence of a tertiary butoxy group and an azabicyclo framework imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The tert-butoxy substituent, characterized by its bulky alkyl group, plays a crucial role in modulating the compound's solubility, lipophilicity, and metabolic stability. This feature is particularly advantageous in pharmaceutical applications, where optimal pharmacokinetic profiles are essential for therapeutic efficacy. The azabicyclo[3.2.0]heptane core, on the other hand, introduces rigidity to the molecular structure, which can enhance binding affinity and selectivity in biological targets. Such structural attributes have made this compound a focal point for researchers exploring innovative approaches in medicinal chemistry.

In recent years, the synthesis and functionalization of 6-(tert-butoxy)-3-azabicyclo[3.2.0]heptane have been extensively studied to develop novel pharmacophores for various therapeutic indications. The compound's framework has been utilized as a template for designing molecules with potential activity against neurological disorders, infectious diseases, and cancer. For instance, modifications to the tert-butoxy group have been explored to enhance interactions with specific biological receptors, while the bicyclic core has been engineered to improve binding to enzyme active sites.

One of the most compelling aspects of 6-(tert-butoxy)-3-azabicyclo[3.2.0]heptane is its versatility in derivative synthesis. Researchers have leveraged its structural flexibility to introduce diverse functional groups, including hydroxyl, carboxyl, and amine moieties, thereby expanding its utility in drug development pipelines. These derivatives exhibit a range of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The compound's ability to serve as a precursor for structurally diverse analogs underscores its importance as a building block in synthetic chemistry.

The azabicyclo[3.2.0]heptane scaffold is particularly noteworthy for its ability to mimic natural product structures found in bioactive peptides and alkaloids. By incorporating this motif into synthetic molecules, chemists can harness the inherent biological recognition features of these natural scaffolds while tailoring properties such as solubility and bioavailability. This approach has led to the discovery of several lead compounds with promising preclinical profiles.

Advances in computational chemistry have further enhanced the study of 6-(tert-butoxy)-3-azabicyclo[3.2.0]heptane by enabling high-throughput virtual screening and molecular dynamics simulations. These computational techniques have been instrumental in predicting binding affinities, optimizing molecular structures, and identifying potential drug candidates more efficiently than traditional experimental methods alone. The integration of computational tools with experimental validation has accelerated the development of novel therapeutics based on this compound.

Recent studies have also highlighted the role of 6-(tert-butoxy)-3-azabicyclo[3.2.0]heptane in probing enzyme-inhibitory mechanisms relevant to human health and disease. For example, derivatives of this compound have shown inhibitory activity against enzymes implicated in metabolic disorders and neurodegenerative diseases. The precise steric and electronic properties conferred by the tert-butoxy group and the bicyclic core allow for selective modulation of enzymatic activity without significant off-target effects.

The synthesis of 6-(tert-butoxy)-3-azabicyclo[3.2.0]heptane itself presents an intriguing challenge due to its complex cyclic structure and multiple stereocenters. Advances in organic synthesis methodologies have enabled more efficient routes to this compound, including transition-metal-catalyzed cyclizations and asymmetric hydrogenations that preserve stereochemical integrity during construction of the bicyclic framework.

In conclusion,6-(tert-butoxy)-3-azabicyclo[3.2.0]heptane (CAS No: 2680538-94-5) represents a compelling example of how structural innovation can drive progress in drug discovery and medicinal biology research fields . Its unique combination of steric bulk from the tert-butoxy group and rigid bicyclic core makes it an invaluable scaffold for developing novel bioactive molecules with therapeutic potential across multiple disease areas . As research continues , it is likely that this compound will inspire further breakthroughs in understanding biological mechanisms at the molecular level .